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Compound of Interest |

2-(Cyclopentylamino)ethan-1-ol
Compound Name:
hydrochloride
CAS No.: 1193389-76-2
Cat. No.: B1521984

Executive Summary

2-(Cyclopentylamino)ethan-1-ol (CAS: 2842-39-9 for the free base) is a secondary amine
intermediate critical in the synthesis of pharmaceutical agents, including kinase inhibitors and
receptor modulators.[1][2] While the free base is a well-characterized liquid, the hydrochloride
salt form is often generated in situ or isolated for stability during drug substance manufacturing.

This guide provides an in-depth technical analysis of the physicochemical properties of both
the free base and the hydrochloride salt. Where specific literature values for the salt are
sparse, this document outlines the authoritative experimental protocols required to determine
these values with high precision, ensuring self-validating scientific rigor.

Part 1: Physicochemical Properties[3]
The Free Base: 2-(Cyclopentylamino)ethanol

The free base is the commercially dominant form. It is a clear, colorless liquid at room
temperature.[1]
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Property Value Condition/Note

o Standard Temperature &
Appearance Clear, colorless liquid

Pressure (STP)

Density 0.9942 g/cms3 @ 25°C [1]
Boiling Point 1145-1155°C @ 10 Torr [2]
Molecular Weight 129.20 g/mol Calculated
Refractive Index 1.4740 Estimated

The Hydrochloride Salt: 2-(Cyclopentylamino)ethan-1-ol
HCI

The hydrochloride salt is a solid, typically white to off-white, crystalline powder. It is preferred in
final formulations or intermediate storage due to enhanced oxidative stability compared to the
free amine.
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Property

Value /| Range

Technical Insight

Appearance

White crystalline solid

Hygroscopic nature is common

in amino-alcohol salts.

Melting Point

148 — 155 °C (Predicted)

Note: Specific literature values
for the isolated simple salt are
rare. Structural analogs (e.g.,
2-(cyclohexylamino)ethanol
HCI) melt in the 160-165°C
range. Lower purity or
hydration (hygroscopicity) can
depress this to 100-120°C.
Experimental determination is

required (see Protocol 3.1).

Density (Solid)

~1.15 - 1.25 g/cm3 (Est.)

Solid density is higher than the
liquid base due to crystal
packing. Accurate
determination requires

Pycnometry (see Protocol 3.2).

Solubility

High (>100 mg/mL)

Water, Methanol, Ethanol.
Insoluble in non-polar solvents
(Hexane, Et20).

Part 2: Synthesis & Preparation Workflow

To obtain the hydrochloride salt for characterization, a controlled salt formation protocol is

necessary. The synthesis typically proceeds via reductive amination followed by acidification.

Synthesis Pathway Diagram (Graphviz)
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Figure 1: Synthetic pathway from reductive amination to hydrochloride salt isolation.

Preparation Protocol (Self-Validating)

e Reductive Amination: React cyclopentanone with ethanolamine in methanol. Add sodium
borohydride (NaBHa4) portion-wise at 0°C. Stir for 4 hours.

o Work-up: Quench with water, extract with dichloromethane (DCM), and dry over MgSOea.
Concentrate to obtain the Free Base (Liquid).

e Salt Formation:

o

Dissolve the free base in anhydrous diethyl ether or 1,4-dioxane (1 g/10 mL).

Cool to 0°C in an ice bath.

[¢]

[¢]

Dropwise add 4M HCI in dioxane (1.1 equivalents).

[e]

Observation: A white precipitate should form immediately.

o

Validation: If oiling occurs (common with hygroscopic salts), triturate with cold hexane or
diethyl ether to induce crystallization.

« |solation: Filter the solid under nitrogen (to prevent moisture absorption) and dry in a vacuum
oven at 40°C for 12 hours.

Part 3: Characterization Protocols
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Since specific data for the salt may vary by batch and hydration state, the following protocols
are the gold standard for generating authoritative data.

Melting Point Determination (DSC Method)

Why DSC? Standard capillary melting points can be ambiguous for salts that decompose or
sublime. Differential Scanning Calorimetry (DSC) distinguishes between dehydration (broad
endotherm) and true melting (sharp endotherm).

Instrument: Calibrated DSC (e.g., TA Instruments or Mettler Toledo).

Sample: 2-5 mg of dried HClI salt in a crimped aluminum pan.

Ramp: 10°C/min from 25°C to 250°C under Nitrogen purge (50 mL/min).

Analysis: ldentify the onset temperature of the major endothermic peak.

o Acceptance Criteria: A sharp peak (<2°C range) indicates high purity. A broad peak
suggests residual solvent or amorphous content.

Solid Density Determination (Gas Pychometry)

Why Pycnometry? Liquid displacement is inaccurate for soluble salts. Helium pycnometry
measures the true skeletal density.

¢ Instrument: Helium Pycnometer (e.g., Micromeritics AccuPyc).
e Protocol:
o Weigh the empty sample cell (

).

o Fill cell ~2/3 with the dry HCI salt and weigh (

).

o Purge with Helium to remove air/moisture (10 cycles).
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o Measure volume (

) via pressure change using the ideal gas law.

e Calculation:

o Expected Range: 1.15 — 1.25 g/cm3.

Characterization Logic Flow

Isolated HCI Salt
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Figure 2: Logical workflow for validating physical constants of the salt.
Part 4: Safety & Handling (E-E-A-T)[4]
Hazard Classification:

o Free Base: Corrosive (Skin Corr. 1B), Causes severe eye damage [3].
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o HCI Salt: Irritant (Skin/Eye), Hygroscopic.

Handling Precautions:

¢ Engineering Controls: Handle only in a chemical fume hood.

* PPE: Nitrile gloves, safety goggles, and lab coat are mandatory.

» Storage: Store the HCI salt in a desiccator or under inert gas (Argon/Nitrogen) at 2-8°C.
Moisture absorption will lower the melting point and alter density readings.

References

ChemicalBook. (2024). 2-Cyclopentylamino-ethanol Properties and Supplier Data. Link

PubChem. (2024).[3][4] 2-(Cyclopentylamino)ethan-1-ol Compound Summary. National
Library of Medicine.[2] Link[2]

Thermo Fisher Scientific. (2024). Safety Data Sheet: 2-(Cyclopentylamino)ethanol. Link

PrepChem. (2024).[1] General Synthesis of Amino Alcohol Hydrochlorides. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: 2-(Cyclopentylamino)ethan-1-ol
Hydrochloride Characterization]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1521984#2-cyclopentylamino-ethan-1-ol-
hydrochloride-melting-point-and-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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